Cas no 6917-21-1 (Propanoic-1-14C acid,2-methyl-, sodium salt (9CI))
6917-21-1 structure
Product Name:Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
CAS No:6917-21-1
MF:C4H7NaO2
MW:112.079493761063
CID:518489
Update Time:2024-01-30
Propanoic-1-14C acid,2-methyl-, sodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
- ISOBUTYRIC ACID SODIUM SALT, [CARBOXYL-14C]
- SODIUM ISOBUTYRATE, [1-14C]-
- ISOBUTYRIC ACID, [CARBOXYL-14C] SODIUM SALT
- ISOBUTYRIC ACID, [1-14C] SODIUM SALT
-
- Inchi: 1S/C4H8O2.Na/c1-3(2)4(5)6;/h3H,1-2H3,(H,5,6);/q;+1/p-1/i4+2;
- InChI Key: TWEGKFXBDXYJIU-JXFNBCCBSA-M
- SMILES: C(C)(C)[14C]([O-])=O.[Na+]
Computed Properties
- Exact Mass: 1332.790573
- Monoisotopic Mass: 1332.790573
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 92
- Rotatable Bond Count: 43
- Complexity: 2720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 10
- Topological Polar Surface Area: 289
Experimental Properties
- Density: 1.16
- Refractive Index: 1.553
Propanoic-1-14C acid,2-methyl-, sodium salt (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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